Cas no 1956435-75-8 ((4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride)

• Product Name: (4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride
• CAS No: 1956435-75-8
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD28991721
• CID: 4633261
• Update Time: 2025-06-18

(4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride Chemical and Physical Properties

Names and Identifiers

• (4S)-4-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride(WX604648)
• (4S)-4-METHYL-1,2,3,4-TETRAHYDROISOQUINOLINE HCL
• (4S)-4-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride
• (S)-4-Methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• (4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride

• MDL： MFCD28991721

Additional information on (4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride

(4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1956435-75-8, specifically (4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride, represents a fascinating molecule in the realm of chemical biology. This chiral tetrahydroisoquinoline derivative has garnered significant attention due to its structural complexity and its potential biological activities. The stereochemistry at the 4-position, being (S)-configured, is particularly noteworthy as it influences the molecule's interaction with biological targets.

Tetrahydroisoquinolines (THIQs) are a class of alkaloid-like compounds that are prevalent in nature and have been implicated in various biological processes. The structural motif of THIQs is found in numerous pharmacologically active molecules, including some well-known drugs that target the central nervous system. The presence of a methyl group at the 4-position and the hydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for further biochemical studies.

Recent research has highlighted the importance of stereochemistry in the biological activity of tetrahydroisoquinoline derivatives. The (S)-configuration at the 4-position in (4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride has been shown to confer specific interactions with biological receptors and enzymes. This has led to increased interest in developing enantiomerically pure THIQ derivatives as potential therapeutic agents. The precise three-dimensional structure of this compound allows for detailed computational modeling, which can help predict its binding affinity and mechanism of action.

In vitro studies have demonstrated that (4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride exhibits modulatory effects on certain neurotransmitter systems. These effects are particularly relevant in the context of neurological disorders where dysregulation of neurotransmitter levels is a key factor. For instance, research suggests that this compound may interact with serotonin and dopamine receptors, which are implicated in conditions such as depression and Parkinson's disease. The ability to fine-tune the stereochemistry and functional groups of THIQ derivatives opens up new avenues for developing targeted therapies.

The synthesis of (4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride involves multi-step organic transformations that require careful control of reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure THIQ derivatives on a scalable basis. These synthetic methodologies often employ chiral auxiliaries or catalysts that facilitate the introduction of the desired stereochemical configuration at critical stages of the synthesis.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties by improving solubility in aqueous media. This is particularly important for drug formulations where bioavailability is a critical parameter. The solubility profile also facilitates its use in high-throughput screening assays where rapid dissolution and uniform distribution are essential.

Current research is exploring the potential applications of (4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride in therapeutic contexts beyond traditional neurological disorders. Preliminary studies suggest that it may have anti-inflammatory and immunomodulatory properties. These findings are based on observations that THIQ derivatives can influence signaling pathways involved in inflammation and immune responses. Further investigation is warranted to fully elucidate these potential applications.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies using (4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride have provided valuable insights into its pharmacological profile. These studies have revealed that while the compound exhibits promising biological activity, it also demonstrates certain limitations that need to be addressed before moving into clinical trials. For example, issues related to metabolic stability and potential side effects are areas that require further optimization.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how (4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride interacts with biological targets at an atomic level. These computational approaches not only help predict binding affinities but also provide insights into the conformational changes that occur upon binding. Such information is crucial for designing next-generation derivatives with improved pharmacological properties.

The future prospects for (4S)-4-methyl-1,2,3,4-tetrahydroisoquinolinehydrochloride and related derivatives remain promising as ongoing research continues to uncover new biological functions and therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into tangible benefits for patients. The interdisciplinary nature of modern chemical biology ensures that compounds like this will continue to play a pivotal role in advancing our understanding of complex biological systems.